4'-methyl-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid

• IUPAC Name: 3-(4-methylphenyl)-5-morpholin-4-ylsulfonylbenzoic acid
• InChI: InChI=1S/C18H19NO5S/c1-13-2-4-14(5-3-13)15-10-16(18(20)21)12-17(11-15)25(22,23)19-6-8-24-9-7-19/h2-5,10-12H,6-9H2,1H3,(H,20,21)
• InChI Key: DJBCATMTABZUSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=CC(=C2)S(=O)(=O)N3CCOCC3)C(=O)O
• Molecular Formula: C18H19NO5S
• Molecular Weight: 361.4 g/mol

Description

The compound “4’-methyl-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid” is a complex organic molecule. It contains a biphenyl group, which is two benzene rings connected by a single bond, a morpholine group, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom, and a sulfonyl group, which is a sulfur atom double-bonded to two oxygen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The biphenyl group would provide a rigid, planar structure, while the morpholine and sulfonyl groups would add polarity and potential sites for hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl and morpholine groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it were a potential drug, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic applications.